2-(2-chloro-6-fluorophenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H18ClFN2OS/c1-22-9-3-5-14(22)12-23(13-15-6-4-10-25-15)19(24)11-16-17(20)7-2-8-18(16)21/h2-10H,11-13H2,1H3
• InChI Key: ADALHNPWRAUIQD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CN(CC2=CC=CS2)C(=O)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C19H18ClFN2OS
• Molecular Weight: 376.9 g/mol

Description

2-(2-chloro-6-fluorophenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C19H18ClFN2OS and its molecular weight is 376.87. The purity is usually 95%.
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Scientific Research Applications

• Anti-Inflammatory Activity

  • N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides have shown significant anti-inflammatory activity in various derivatives (Sunder & Maleraju, 2013).

• Thrombin Inhibition

  • 2-(2-Chloro-6-fluorophenyl)acetamides with specific substituents are potent thrombin inhibitors, essential in blood coagulation processes (Lee et al., 2007).

• Photovoltaic Efficiency and Non-linear Optical Activity

  • Certain benzothiazolinone acetamide analogs have been explored for their potential in dye-sensitized solar cells (DSSCs) and demonstrated good light harvesting efficiency. These compounds also exhibit non-linear optical (NLO) activity, which is crucial for various photonic applications (Mary et al., 2020).

• Herbicidal Applications

  • Chloroacetamides, including those with 2-chloro-6-fluorophenyl groups, are used as selective pre-emergent or early post-emergent herbicides for controlling annual grasses and broad-leaved weeds in various crops (Weisshaar & Böger, 1989).

• Synthesis of Stable Isotope-Labeled Antibacterial Agents

  • Stable isotope-labeled derivatives of similar acetamides have been synthesized for use as antibacterial agents, demonstrating the versatility of these compounds in medicinal chemistry (Lin & Weaner, 2012).

• Flavouring Substance in Food

  • Certain derivatives are evaluated as flavouring substances in food, with no safety concerns at estimated levels of dietary exposure (Younes et al., 2018).

• Anticancer Activity

  • N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, synthesized from 2-chloro-N-(5-methyl-4-phenylthiazol-2-yl)acetamide, showed potential anticancer activity against human lung adenocarcinoma cells (Evren et al., 2019).